Cas no 1252907-13-3 (2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 1252907-13-3
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 5320765
• Update Time: 2025-10-28

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide
• 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,5-dimethoxyphenyl)acetamide
• STL029840
• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3,5-dimethoxyphenyl)acetamide
• 2-((3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C20H23N3O4S2/c1-4-5-7-23-19(25)18-16(6-8-28-18)22-20(23)29-12-17(24)21-13-9-14(26-2)11-15(10-13)27-3/h6,8-11H,4-5,7,12H2,1-3H3,(H,21,24)
• InChI Key： ZWQYSJSTSZRPRQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=C(C=1)OC)OC)=O)C1=NC2C=CSC=2C(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 607
• XLogP3: 3.9
• Topological Polar Surface Area: 134

Additional information on 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide (CAS No. 1252907-13-3)

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide, with the CAS number 1252907-13-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thieno[3,2-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a sulfanyl group and an acetamide moiety in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

The molecular structure of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide features a thienopyrimidine core, which is a fusion of thiophene and pyrimidine rings. This core is further modified with a 3-butyl substituent and a 4-oxo group, contributing to its unique chemical properties. The 3,5-dimethoxyphenyl group attached to the acetamide moiety adds to the compound's complexity and potential functionality. Researchers are particularly interested in how these structural features influence the compound's pharmacokinetics and pharmacodynamics.

In recent years, the demand for novel heterocyclic compounds like 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide has surged, driven by the need for innovative therapeutic agents. The compound's potential applications in cancer research, anti-inflammatory therapies, and central nervous system (CNS) disorders have been explored in preliminary studies. Its ability to modulate specific enzyme pathways, such as kinase inhibition, has also been a focal point for researchers.

One of the most frequently asked questions about CAS No. 1252907-13-3 is its synthesis method. The compound is typically synthesized through multi-step organic reactions, involving the condensation of thieno[3,2-d]pyrimidine derivatives with sulfanyl-containing reagents, followed by coupling with 3,5-dimethoxyphenyl acetamide. The purity and yield of the final product are critical factors, often assessed using advanced analytical techniques like HPLC and NMR spectroscopy.

Another area of interest is the compound's solubility and stability under various conditions. Given its complex structure, 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide exhibits moderate solubility in organic solvents like DMSO and methanol, but limited solubility in water. This property is crucial for its formulation in drug delivery systems. Stability studies have shown that the compound remains intact under standard storage conditions, though prolonged exposure to light or moisture should be avoided.

The biological activity of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide has been investigated in various in vitro and in vivo models. Preliminary data suggest that it may exhibit anti-proliferative effects against certain cancer cell lines, possibly through the inhibition of tyrosine kinases. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been hypothesized, though further validation is required. These findings align with the growing trend of targeting small molecule inhibitors in precision medicine.

From a toxicological perspective, CAS No. 1252907-13-3 has shown a favorable safety profile in early-stage studies. However, comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are necessary to fully evaluate its potential for clinical use. Researchers are also exploring its metabolic pathways to identify any potential metabolites that could influence its efficacy or safety.

The patent landscape for 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide is evolving, with several applications filed for its use in therapeutic formulations. This reflects the compound's commercial potential and the competitive nature of pharmaceutical innovation. Companies and academic institutions are actively investigating its derivatives to expand the scope of its applications.

In conclusion, 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,5-dimethoxyphenyl)acetamide (CAS No. 1252907-13-3) represents a promising candidate for further research in drug development. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing studies. As the scientific community continues to unravel its mechanisms of action and therapeutic potential, this compound could play a pivotal role in addressing unmet medical needs.